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Compound of Interest

Compound Name: LY-364947

Cat. No.: B1675679

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY-364947 is a potent and selective small molecule inhibitor of the Transforming
Growth Factor-f3 (TGF-P) type-I receptor (TGF- RI), also known as Activin Receptor-Like
Kinase 5 (ALK5).[1][2][3] It functions as an ATP-competitive inhibitor, effectively blocking the
kinase activity of TGF-3 RI (ICso = 59 nM) and subsequent phosphorylation of downstream
SMAD proteins.[4][5][6] This inhibition disrupts the canonical TGF-f3 signaling pathway, which is
crucial in various cellular processes including proliferation, differentiation, apoptosis, and
epithelial-to-mesenchymal transition (EMT).[6][7][8] Due to its role in tumor progression and
metastasis, the TGF-3 pathway is a significant target in cancer research, making LY-364947 a
valuable tool for studying cancer biology and developing novel therapeutic strategies.[7][9][10]

Proper preparation and storage of LY-364947 stock solutions are critical for ensuring
experimental reproducibility and accuracy. This document provides a detailed protocol for the
preparation, handling, and storage of LY-364947.

Data Presentation: Physicochemical and Biological
Properties

The following table summarizes the key quantitative data for LY-364947.
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Property Value Notes / References
Molecular Weight 272.3 g/mol [2]
Molecular Formula C17H12Na4 [1][3][6]
CAS Number 396129-53-6 [11[2][4]
Purity >98% or 299% Varies by supplier.[1][2][6]
Crystalline solid; Off-white to
Appearance [41[6]
yellow powder
DMSO: Soluble up to 100 mM
Use fresh, anhydrous DMSO
(approx. 27 mg/mL).[1][5] Also )
- as moisture can reduce
Solubility reported as 25 mg/mL.[2] N )
solubility.[4][5] Warming to
DMF: 2 mg/mL[6] T )
60°C may aid dissolution.[4]
Water/Ethanol: Insoluble[5]
TGF-B RI (ALK5): 59 nM TGF-  Demonstrates selectivity for
ICs0 Values B RIl: 400 nM MLK-7K: 1400 TGF-B RI over other kinases.

nM

[1](2]3][6]

Storage (Lyophilized)

Room temperature
(desiccated) for 24 months.[2]
-20°C for up to 3 years.[4][5]

Check supplier-specific

recommendations.

Storage (In Solution)

-20°C: Up to 3 months[2] or 1
year.[4][5] -80°C: Up to 2
years.[4][5]

Aliguot to avoid repeated

freeze-thaw cycles.[2]

Experimental Protocol: Stock Solution Preparation

This protocol provides a detailed methodology for preparing a 15 mM stock solution of LY-

364947 in DMSO.

1. Materials and Equipment:

e LY-364947 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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e Analytical balance

e Microcentrifuge tubes or sterile vials for aliquots

o Pipettors and sterile pipette tips

e \ortex mixer

o Water bath or heat block (optional, set to 60°C)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
2. Safety Precautions:

o LY-364947 is intended for research use only. The toxicological properties have not been fully
investigated.

e Handle the compound in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE to avoid skin and eye contact or inhalation of the powder.

e Consult the Safety Data Sheet (SDS) from your supplier for comprehensive safety
information.

3. Calculation for 15 mM Stock Solution:
To prepare a stock solution of a desired concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Concentration (mol/L) * Molecular Weight (
g/mol))

e Molecular Weight (MW): 272.3 g/mol
e Desired Concentration: 15 mM = 0.015 mol/L
e Mass of Compound: For this example, we will use 5 mg (0.005 g).

Calculation:
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Volume (L) = 0.005 g / (0.015 mol/L * 272.3 g/mol )
Volume (L) = 0.005 / 4.0845
Volume (L) = 0.001224 L

Volume (mL) = 1.22 mL

Therefore, to make a 15 mM stock solution, dissolve 5 mg of LY-364947 in 1.22 mL of DMSO.
[2]

4. Step-by-Step Procedure:

Allow the LY-364947 vial to equilibrate to room temperature before opening to prevent
condensation.

Carefully weigh 5 mg of LY-364947 powder and place it into a sterile tube.
Using a calibrated pipette, add 1.22 mL of anhydrous, sterile DMSO to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

Visually inspect the solution to ensure there are no visible particulates. If dissolution is
difficult, the solution may be gently warmed in a 60°C water bath for a few minutes and
vortexed again.[4]

Once fully dissolved, briefly centrifuge the tube to collect the solution at the bottom.

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.[2]

Clearly label each aliquot with the compound name, concentration (15 mM), solvent
(DMSO), and preparation date.

. Storage and Stability:
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o Store the prepared aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for
long-term storage (up to 2 years).[2][4][5]

 When ready to use, thaw a single aliquot at room temperature and dilute it to the final
working concentration in the appropriate cell culture medium or buffer immediately before
use.

e Avoid storing the diluted solution. Discard any unused working solution.

Visualizations
Experimental Workflow Diagram

Workflow: LY-364947 Stock Solution Preparation
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Caption: Experimental workflow for preparing LY-364947 stock solution.
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Click to download full resolution via product page

Caption: LY-364947 inhibits the TGF-[3 signaling pathway via ALK5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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